![molecular formula C10H15N3O B11031245 N-[1-(1,3-Dimethyl-1H-pyrazol-4-YL)ethyl]acrylamide](/img/structure/B11031245.png)
N-[1-(1,3-Dimethyl-1H-pyrazol-4-YL)ethyl]acrylamide
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Overview
Description
- is a chemical compound with the following structure:
- It belongs to the class of pyrazole derivatives, which are versatile scaffolds in organic synthesis and medicinal chemistry. Pyrazoles exhibit tautomeric behavior, which can impact their reactivity and biological properties .
- The compound’s systematic name reflects its structure: it contains an acrylamide moiety linked to a 1,3-dimethylpyrazole group.
N-[1-(1,3-Dimethyl-1H-pyrazol-4-YL)ethyl]acrylamide: CH2=CHCONHCH2C(CH3)2N
.Preparation Methods
Synthetic Routes:
Reaction Conditions:
Industrial Production Methods:
Chemical Reactions Analysis
Common Reagents and Conditions:
Major Products:
Scientific Research Applications
Biology and Medicine:
Mechanism of Action
- Detailed information on the mechanism of action is scarce. Further research is needed to understand how this compound exerts its effects.
- It likely interacts with specific molecular targets or pathways, but these remain to be elucidated.
Comparison with Similar Compounds
Similar Compounds:
Properties
Molecular Formula |
C10H15N3O |
---|---|
Molecular Weight |
193.25 g/mol |
IUPAC Name |
N-[1-(1,3-dimethylpyrazol-4-yl)ethyl]prop-2-enamide |
InChI |
InChI=1S/C10H15N3O/c1-5-10(14)11-7(2)9-6-13(4)12-8(9)3/h5-7H,1H2,2-4H3,(H,11,14) |
InChI Key |
FKPCDBDFWDPGPX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NN(C=C1C(C)NC(=O)C=C)C |
Origin of Product |
United States |
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